Cas no 2229367-79-5 (2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol)

• Product Name: 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol
• CAS No: 2229367-79-5
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 5810893
• PubChem ID: 165644400
• Update Time: 2025-05-23

2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol
• 2229367-79-5
• EN300-1920582

• Inchi： 1S/C10H13BrO2S/c1-2-13-9-6-7(3-4-14)5-8(11)10(9)12/h5-6,12,14H,2-4H2,1H3
• InChI Key： AQSMDRAFVLOUPD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCS)OCC)O

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol

Introduction to 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol (CAS No. 2229367-79-5)

2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229367-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a bromine substituent at the 2-position, an ethoxy group at the 6-position, and a 2-sulfanylethyl moiety at the 4-position of a phenolic ring, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol contributes to its reactivity and potential applications. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular frameworks. Additionally, the ethoxy and sulfanylethyl groups introduce polar characteristics, enhancing solubility and interaction with biological targets. These features make the compound a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. Phenols are well-known for their antioxidant, anti-inflammatory, and antimicrobial properties, making them attractive candidates for drug discovery. The specific substitution pattern in 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol may confer additional pharmacological effects, such as selective binding to enzymes or receptors involved in disease pathways. For instance, modifications at the phenolic ring can influence redox properties, which are crucial for compounds targeting oxidative stress-related conditions.

One of the most compelling aspects of 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol is its potential role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. By designing molecules that selectively modulate kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The bromine substituent in this compound provides a handle for introducing further modifications to optimize binding affinity and selectivity against specific kinases.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol. Molecular docking simulations can predict how this compound interacts with biological targets, helping researchers identify promising leads for further optimization. These computational approaches complement traditional high-throughput screening methods, accelerating the drug discovery process. Moreover, machine learning models are being employed to analyze large datasets of bioactivity data, identifying patterns that can guide the design of next-generation inhibitors.

The synthesis of 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination of a precursor phenol followed by etherification and sulfonation reactions. Advances in green chemistry principles have also influenced synthetic methodologies, promoting the use of sustainable solvents and catalysts. Such innovations not only improve environmental sustainability but also enhance scalability for industrial applications.

From a medicinal chemistry perspective, the structural diversity offered by 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol allows for extensive derivatization to explore new pharmacophores. For example, replacing the sulfanylethyl group with other alkyl or aryl chains could alter pharmacokinetic properties such as bioavailability or metabolic stability. Similarly, modifying electronic effects through additional substituents can fine-tune interactions with biological targets. This flexibility underscores the compound's potential as a scaffold for developing novel therapeutics.

The role of 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol extends beyond kinase inhibition; it has also shown promise in other therapeutic areas. For instance, its phenolic core can be functionalized to develop antioxidants that scavenge reactive oxygen species (ROS), which are implicated in aging and neurodegenerative diseases. Additionally, derivatives of this compound may exhibit antimicrobial activity by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

In conclusion, 2-bromo-6-ethoxy-4-(2-sulfanylethyl)phenol (CAS No. 2229367-79-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern enables diverse functionalization strategies, making it a valuable intermediate for drug development. Recent advances in computational modeling and synthetic chemistry continue to expand its applications across multiple therapeutic areas. As research progresses, this compound is likely to play an increasingly important role in discovering next-generation therapeutic agents.